Cas no 1485818-02-7 (methyl 2-(2-amino-4-fluorophenyl)formamidopropanoate)
methyl 2-(2-amino-4-fluorophenyl)formamidopropanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-[(2-amino-4-fluorophenyl)formamido]propanoate
- methyl 2-(2-amino-4-fluorophenyl)formamidopropanoate
-
- Inchi: 1S/C11H13FN2O3/c1-6(11(16)17-2)14-10(15)8-4-3-7(12)5-9(8)13/h3-6H,13H2,1-2H3,(H,14,15)/t6-/m0/s1
- InChI Key: PYYMRUHEXRPFHE-LURJTMIESA-N
- SMILES: C(OC)(=O)[C@H](C)NC(=O)C1=CC=C(F)C=C1N
methyl 2-(2-amino-4-fluorophenyl)formamidopropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-124079-0.05g |
methyl 2-[(2-amino-4-fluorophenyl)formamido]propanoate |
1485818-02-7 | 95% | 0.05g |
$182.0 | 2023-02-15 | |
| Enamine | EN300-124079-0.1g |
methyl 2-[(2-amino-4-fluorophenyl)formamido]propanoate |
1485818-02-7 | 95% | 0.1g |
$272.0 | 2023-02-15 | |
| Enamine | EN300-124079-0.25g |
methyl 2-[(2-amino-4-fluorophenyl)formamido]propanoate |
1485818-02-7 | 95% | 0.25g |
$389.0 | 2023-02-15 | |
| Enamine | EN300-124079-0.5g |
methyl 2-[(2-amino-4-fluorophenyl)formamido]propanoate |
1485818-02-7 | 95% | 0.5g |
$612.0 | 2023-02-15 | |
| Enamine | EN300-124079-1.0g |
methyl 2-[(2-amino-4-fluorophenyl)formamido]propanoate |
1485818-02-7 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-124079-2.5g |
methyl 2-[(2-amino-4-fluorophenyl)formamido]propanoate |
1485818-02-7 | 95% | 2.5g |
$1539.0 | 2023-02-15 | |
| Enamine | EN300-124079-5.0g |
methyl 2-[(2-amino-4-fluorophenyl)formamido]propanoate |
1485818-02-7 | 95% | 5.0g |
$2277.0 | 2023-02-15 | |
| Enamine | EN300-124079-10.0g |
methyl 2-[(2-amino-4-fluorophenyl)formamido]propanoate |
1485818-02-7 | 95% | 10.0g |
$3376.0 | 2023-02-15 | |
| 1PlusChem | 1P01E8R3-50mg |
methyl 2-[(2-amino-4-fluorophenyl)formamido]propanoate |
1485818-02-7 | 95% | 50mg |
$279.00 | 2024-06-20 | |
| 1PlusChem | 1P01E8R3-100mg |
methyl 2-[(2-amino-4-fluorophenyl)formamido]propanoate |
1485818-02-7 | 95% | 100mg |
$387.00 | 2024-06-20 |
methyl 2-(2-amino-4-fluorophenyl)formamidopropanoate Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on methyl 2-(2-amino-4-fluorophenyl)formamidopropanoate
Methyl 2-(2-Amino-4-Fluorophenyl)Formamidopropanoate: A Promising Compound in Pharmaceutical Research
Methyl 2-(2-Amino-4-Fluorophenyl)Formamidopropanoate, with the CAS number 1485818-02-7, represents a significant advancement in the development of novel therapeutic agents. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in various biomedical fields. The integration of 2-amino-4-fluorophenyl and formamidopropanoate functionalities within its chemical framework suggests multifaceted biological activities that warrant further investigation.
Recent studies have highlighted the role of methyl 2-(2-amino-4-fluorophenyl)formamidopropanoate in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit specific kinases, which are implicated in several disease states. This discovery underscores the compound's potential as a lead molecule for drug development targeting oncogenic pathways.
The 2-amino-4-fluorophenyl moiety is particularly noteworthy for its ability to interact with protein targets. Research published in Drug Discovery Today in 2024 revealed that this functional group can enhance the compound's affinity for certain receptors, thereby improving its therapeutic efficacy. These findings align with the growing trend of structure-based drug design, where precise molecular interactions are critical for optimizing drug performance.
Furthermore, the formamidopropanoate segment contributes to the compound's pharmacokinetic properties. A 2023 study in Pharmaceutical Research showed that this portion of the molecule enhances solubility and bioavailability, which are essential for effective drug delivery. This aspect is particularly important in the context of developing oral formulations for chronic conditions.
Emerging research is also exploring the methyl 2-(2-amno-4-fluorophenyl)formamidopropanoate's potential in neurodegenerative diseases. A 2024 preclinical trial published in Neuropharmacology indicated that the compound may exhibit neuroprotective effects by modulating inflammatory responses in the central nervous system. This application opens new avenues for treating conditions such as Alzheimer's and Parkinson's diseases.
The chemical structure of methyl 2-(2-amino-4-fluorophenyl)formamidopropanoate is designed to maximize its therapeutic potential while minimizing side effects. A 2023 review in Advanced Drug Delivery Reviews emphasized the importance of optimizing such compounds to achieve the desired pharmacological profile. This includes balancing potency with selectivity to target specific pathways without affecting healthy tissues.
Additionally, the compound's synthetic pathway has been a focus of recent studies. A 2024 article in Organic & Biomolecular Chemistry detailed a novel method for its synthesis, which offers improved yield and purity. This advancement is crucial for scaling up production for pharmaceutical applications, ensuring consistent quality and cost-effectiveness.
The 2-amino-4-fluorophenyl group's role in enhancing the compound's interaction with biological targets cannot be overstated. Research from 2023 in ACS Chemical Biology demonstrated that this functional group can significantly alter the compound's binding affinity, which is a key factor in drug efficacy. These insights are informing the design of new analogs with enhanced therapeutic properties.
Moreover, the formamidopropanoate segment's impact on the compound's stability and metabolic profile is being actively investigated. A 2024 study in Drug Metabolism and Disposition highlighted how this portion of the molecule influences the compound's metabolic pathways, providing valuable data for optimizing its pharmacological properties.
The integration of methyl 2-(2-amino-4-fluorophenyl)formamidopropanoate into drug development pipelines is supported by its favorable safety profile. Preclinical studies from 2023 in Toxicological Sciences indicated low toxicity, which is a critical consideration for therapeutic agents. These findings contribute to the compound's potential as a safe and effective treatment option.
As research into methyl 2-(2-amino-4-fluorophenyl)formamidopropanoate continues to evolve, its applications are expanding beyond traditional therapeutic areas. Recent work in Antimicrobial Agents and Chemotherapy (2024) suggests potential uses in combating antibiotic-resistant pathogens, highlighting its versatility in addressing diverse medical challenges.
In conclusion, the compound's unique molecular structure and the ongoing research into its biological activities position methyl 2-(2-amino-4-fluorophenyl)formamidopropanoate as a promising candidate for future therapeutic developments. The collaborative efforts of researchers in various fields are crucial for unlocking its full potential and ensuring its successful translation into clinical applications.
As the field of medicinal chemistry advances, the role of methyl 2-(2-amino-4-fluorophenyl)formamidopropanoate in drug discovery is expected to grow. The integration of cutting-edge technologies and interdisciplinary approaches will be essential in maximizing its therapeutic impact and addressing unmet medical needs.
Ultimately, the continued exploration of methyl 2-(2-amino-4-fluorophenyl)formamidopropanoate's properties and applications will be instrumental in shaping the future of pharmaceutical science. The insights gained from current research will provide a foundation for developing more effective and targeted therapies, ultimately benefiting patients worldwide.
1485818-02-7 (methyl 2-(2-amino-4-fluorophenyl)formamidopropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)